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Compound of Interest

Compound Name: 1-(Indolin-7-yl)ethanone

CAS No.: 104019-19-4

Cat. No.: B033993

Get Quote

Executive Summary
1-(Indolin-7-yl)ethanone (Molecular Formula: C

H

NO; MW: 161.20 g/mol ) is a 7-substituted indoline derivative. In mass spectrometry (ESI+ or
EI), its fragmentation behavior is governed by two competing factors: the stability of the
indoline core and the "Ortho Effect" arising from the proximity of the C7-acetyl group to the N1-
amine.

Unlike its isomer N-acetylindoline (which predominantly loses ketene), 1-(Indolin-7-
yl)ethanone primarily undergoes

-cleavage (methyl loss) and ortho-driven dehydration. This guide provides the mechanistic
pathways, diagnostic ions, and differentiation protocols required for structural validation.

Physicochemical Context & Ionization
Understanding the protonation site is critical for predicting fragmentation.
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Property Value MS Implication

Monoisotopic Mass 161.0841 Da
Precursor ion [M+H]

observed at m/z 162.09.

Protonation Site
Carbonyl Oxygen or Amine

Nitrogen

The carbonyl oxygen is the

kinetic protonation site; the

amine nitrogen is the

thermodynamic site. The C7-

Carbonyl and N1-Amine are in

close spatial proximity (ortho-

position), facilitating

intramolecular hydrogen

transfer.

Key Structural Feature Ortho-Substitution

The C7-acetyl group is

sterically locked next to the N-

H group, enabling unique

cyclization-elimination

pathways (Ortho Effect).

Fragmentation Mechanisms (ESI-MS/MS)
The fragmentation of the protonated precursor [M+H]

(m/z 162) proceeds through three distinct pathways.

Pathway A: -Cleavage (Methyl Loss) - Dominant
Typical of aryl methyl ketones, the bond between the carbonyl carbon and the methyl group

cleaves.

Precursor: [M+H]

(m/z 162).

Step 1: Homolytic or heterolytic cleavage of the C-CH

bond.
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Product: Formation of the acylium cation [M+H - CH

]

at m/z 147.

Secondary Step: The resulting ion often loses carbon monoxide (CO, 28 Da) to form the

indoline cation at m/z 119.

Pathway B: The Ortho Effect (Water Loss) - Diagnostic
This pathway confirms the C7 substitution pattern. The proximity of the acetyl oxygen and the

amine hydrogen allows for an intramolecular interaction.

Mechanism: The carbonyl oxygen abstracts a hydrogen from the N1 position (or vice versa

depending on tautomer), followed by cyclization and elimination of H

O.

Product: Formation of a tricyclic cation [M+H - H

O]

at m/z 144.

Significance: This transition is structurally specific to ortho-amino ketones and is not

observed in N-acetyl isomers or meta/para isomers.

Pathway C: Dehydrogenation (Aromatization)
Indolines (dihydroindoles) are prone to oxidation to form the fully aromatic indole system.

Mechanism: Loss of H

from the C2-C3 positions.

Product:[M+H - H

]

at m/z 160.
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Visualization of Fragmentation Pathways[1][2]
The following diagram illustrates the competing fragmentation pathways for 1-(Indolin-7-
yl)ethanone.

Precursor Ion [M+H]+
m/z 162

(1-(Indolin-7-yl)ethanone)

Acylium Ion
[M+H - CH3]+

m/z 147

 -CH3• (15 Da)
 α-Cleavage

Cyclized Cation (Ortho Effect)
[M+H - H2O]+

m/z 144

 -H2O (18 Da)
 Ortho-Interaction

7-Acetylindole Cation
[M+H - H2]+

m/z 160

 -H2 (2 Da)
 Aromatization

Indoline Cation
[M+H - CH3 - CO]+

m/z 119

 -CO (28 Da)
 Decarbonylation

Click to download full resolution via product page

Figure 1: ESI-MS/MS fragmentation tree for 1-(Indolin-7-yl)ethanone showing primary alpha-

cleavage and diagnostic ortho-effect pathways.

Diagnostic Differentiation: C-Acetyl vs. N-Acetyl
A common analytical challenge is distinguishing 1-(Indolin-7-yl)ethanone from its isomer, 1-

acetylindoline (N-acetyl).
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Feature
1-(Indolin-7-yl)ethanone (C7-
Acetyl)

1-Acetylindoline (N-Acetyl)

Primary Neutral Loss
Methyl (-15 Da) and Water (-18

Da)
Ketene (-42 Da)

Base Peak (MS2)

m/z 147 ([M-CH

]

)

m/z 120 ([M-Ketene]

)

Mechanism -cleavage of ketone; Ortho-

cyclization.

Amide bond cleavage

(McLafferty-like).[1]

Diagnostic Ion m/z 144 (Water loss) m/z 120 (Protonated Indoline)

Protocol for Verification:

Check for m/z 120: If the spectrum is dominated by m/z 120 (loss of 42 Da from 162), the

compound is likely the N-acetyl isomer.

Check for m/z 147 & 144: If the spectrum shows losses of 15 Da and 18 Da, preserving the

acetyl oxygen in the fragment or losing water via interaction, it is the C7-acetyl isomer.

Summary of Key Ions
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m/z (ESI+) Ion Identity Mechanism
Relative
Abundance (Est.)

162 [M+H] Protonated Molecule Precursor (100%)

160

[M+H - H

]
Aromatized Indole Low (<10%)

147

[M+H - CH

]
Acylium Cation High (Dominant)

144

[M+H - H

O]
Cyclic Ortho-Product Medium (Diagnostic)

119

[M+H - CH

- CO]
Indoline Cation Medium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fwebbook.nist.gov%2Fcgi%2Fcbook.cgi%3FID%3DC576158%26Mask%3D200
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1002%2Fpoc.642
https://www.researchgate.net/publication/230452349_Ortho_effect_and_steric_inhibition_of_resonance_Basicities_of_methyl-substituted_acetophenones
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.benchchem.com
https://www.benchchem.com/product/b033993?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033993?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. chem.libretexts.org [chem.libretexts.org]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Guide: Mass Spectrometry Fragmentation of
1-(Indolin-7-yl)ethanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033993/docs#technical-guide-mass-spectrometry-
fragmentation-of-1-indolin-7-yl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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